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Compound of Interest

1H-Benzo[d]imidazole-6-
Compound Name: )
carboxamide

Cat. No.: B037902

This technical guide provides essential physicochemical data for 1H-Benzo[d]imidazole-6-
carboxamide, a molecule of interest for researchers, scientists, and professionals in drug
development. This document summarizes its core molecular properties and presents a
conceptual framework for its investigation.

Molecular Properties

1H-Benzo[d]imidazole-6-carboxamide is a heterocyclic organic compound featuring a
benzimidazole core structure. The benzimidazole moiety is a common scaffold in medicinal
chemistry, known for its diverse biological activities. The carboxamide group can participate in
hydrogen bonding, influencing the molecule's solubility and interactions with biological targets.

Data Presentation

The fundamental molecular data for 1H-Benzo[d]imidazole-6-carboxamide are summarized
in the table below.

Property Value Reference
Molecular Formula C8H7N30O [1][2]
Molecular Weight 161.16 g/mol [1112][3]
CAS Number 116568-17-3 [11[3]
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Conceptual Experimental Workflow

While specific experimental protocols for 1H-Benzo[d]imidazole-6-carboxamide are not
detailed in publicly available literature, a general workflow for its characterization and
preliminary biological assessment can be proposed. This workflow is applicable to many novel
compounds in the early stages of drug discovery.
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Conceptual Workflow: From Compound to Biological Assessment

Physicochemical Characterization

Compound Acquisition
(CAS: 116568-17-3)

'

Purity Assessment
(e.g., HPLC, NMR)

i

Structural Verification
(e.g., Mass Spectrometry, NMR)

i

Solubility Determination
(in relevant buffers)

In Vitro Biological Screening

Target Binding Assay
(if target is known)

'

Cell-Based Assay
(e.g., cytotoxicity, proliferation)

l

Data Analysis
(e.g., IC50/EC50 determination)
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Caption: A conceptual workflow for the characterization and in vitro screening of 1H-
Benzo[d]imidazole-6-carboxamide.

Structural Relationship of 1H-Benzo[d]imidazole-6-
carboxamide

The molecular structure of 1H-Benzo[d]imidazole-6-carboxamide is composed of a fused
bicyclic system (benzimidazole) and a carboxamide functional group. The diagram below
illustrates the logical relationship between these components.

Structural Components of 1H-Benzo[d]imidazole-6-carboxamide

1H-Benzo[d]imidazole-6-carboxamide

Benzimidazole Core Carboxamide Group

Imidazole Ring Benzene Ring Amide Carbonyl (C=0)

Click to download full resolution via product page

Caption: A diagram showing the structural hierarchy of 1H-Benzo[d]imidazole-6-
carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 1H-Benzo[d]imidazole-
6-carboxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037902#1h-benzo-d-imidazole-6-carboxamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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